Cas no 898346-30-0 (2-ethyl-5-(4-methylphenyl)(morpholin-4-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 2-ethyl-5-(4-methylphenyl)(morpholin-4-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 898346-30-0
• MF: C₁₈H₂₂N₄O₂S
• MW: 358.457882404327
• CID: 5480981
• PubChem ID: 18576139
• Update Time: 2025-07-01

2-ethyl-5-(4-methylphenyl)(morpholin-4-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• F2631-0331
• 2-ethyl-5-[(4-methylphenyl)(morpholin-4-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• 2-ethyl-5-[(4-methylphenyl)-morpholin-4-ylmethyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 898346-30-0
• AKOS024665154
• 2-ethyl-5-(morpholino(p-tolyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol
• 2-ethyl-5-(4-methylphenyl)(morpholin-4-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C18H22N4O2S/c1-3-14-19-18-22(20-14)17(23)16(25-18)15(21-8-10-24-11-9-21)13-6-4-12(2)5-7-13/h4-7,15,23H,3,8-11H2,1-2H3
• InChI Key： MNHQFZRJVWKKRK-UHFFFAOYSA-N
• SMILES： S1C2=NC(CC)=NN2C(=C1C(C1C=CC(C)=CC=1)N1CCOCC1)O

Computed Properties

• Exact Mass: 358.14634713g/mol
• Monoisotopic Mass: 358.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 91.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolothiazoles

Additional information on 2-ethyl-5-(4-methylphenyl)(morpholin-4-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to 2-Ethyl-5-(4-Methylphenyl)(morpholin-4-yl)methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 898346-30-0)

2-Ethyl-5-(4-methylphenyl)(morpholin-4-yl)methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol, with the CAS number 898346-30-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolothiazoles and exhibits a unique combination of structural features that contribute to its potential therapeutic applications. The compound's structure includes a triazolo-thiazole core, an ethyl group, a 4-methylphenyl moiety, and a morpholine ring, all of which play crucial roles in its biological activity and pharmacological properties.

The synthesis of 2-Ethyl-5-(4-methylphenyl)(morpholin-4-yl)methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol has been extensively studied in recent years. The compound is typically synthesized through a multi-step process involving the condensation of appropriate precursors followed by cyclization and functional group modifications. The synthetic route often involves the use of advanced organic chemistry techniques such as microwave-assisted synthesis and transition metal-catalyzed reactions to achieve high yields and purity. These methods have been optimized to ensure the efficient production of the compound on both laboratory and industrial scales.

In terms of its biological activity, 2-Ethyl-5-(4-methylphenyl)(morpholin-4-yl)methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol has shown promising results in various in vitro and in vivo studies. Research has demonstrated that this compound possesses potent anti-inflammatory and anti-cancer properties. Specifically, it has been found to inhibit the activity of key enzymes involved in inflammatory pathways and to induce apoptosis in cancer cells. These findings have led to its evaluation as a potential therapeutic agent for the treatment of inflammatory diseases and cancer.

The mechanism of action of 2-Ethyl-5-(4-methylphenyl)(morpholin-4-yl)methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol is multifaceted. Studies have shown that it can modulate the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6 by interfering with signaling pathways like NF-kappaB. Additionally, it has been reported to inhibit the proliferation of cancer cells by targeting specific kinases involved in cell cycle regulation and survival pathways. These mechanisms are supported by both biochemical assays and cellular models.

Clinical trials are currently underway to further investigate the safety and efficacy of 2-Ethyl-5-(4-methylphenyl)(morpholin-4-yl)methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients with minimal side effects. Phase II trials are focused on evaluating its therapeutic potential in specific patient populations with inflammatory diseases and cancer. These trials are designed to provide comprehensive data on the pharmacokinetics, pharmacodynamics, and clinical outcomes associated with the use of this compound.

The potential applications of 2-Ethyl-5-(4-methylphenyl)(morpholin-4-yl)methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol extend beyond its use as a therapeutic agent. Its unique chemical structure makes it an attractive candidate for use as a research tool in academic and industrial laboratories. The compound can be used to study the biological processes involved in inflammation and cancer at a molecular level. Additionally, it serves as a valuable lead compound for the development of new drugs with improved potency and selectivity.

In conclusion, 2-Ethyl-5-(4-methylphenyl)(morpholin-4-yl)methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 898346-30-0) represents a promising molecule with significant potential in both research and clinical settings. Its unique structural features and biological activities make it an important focus for ongoing studies aimed at advancing our understanding of inflammatory diseases and cancer. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an increasingly important role in the development of novel treatments for these conditions.